Cas no 1342015-27-3 ((3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine)

• Product Name: (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine
• CAS No: 1342015-27-3
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5178770
• PubChem ID: 60701345
• Update Time: 2025-05-20

(3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Fluoro-4-methylphenyl)methyl](3-methylbutyl)amine
• n-(3-Fluoro-4-methylbenzyl)-3-methylbutan-1-amine
• Benzenemethanamine, 3-fluoro-4-methyl-N-(3-methylbutyl)-
• (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine

• Inchi： 1S/C13H20FN/c1-10(2)6-7-15-9-12-5-4-11(3)13(14)8-12/h4-5,8,10,15H,6-7,9H2,1-3H3
• InChI Key： RYPQKKLPBMAFFJ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine

Introduction to Compound CAS No. 1342015-27-3: (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine

CAS No. 1342015-27-3, commonly referred to as (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has gained attention due to its unique chemical properties and potential for use in advanced chemical synthesis.

The structure of (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine consists of a phenyl ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position. The phenyl group is connected to a methylamine moiety, which is further linked to a 3-methylbutyl group. This combination of functional groups imparts the compound with distinct reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of CAS No. 1342015-27-3 in the development of novel materials with tailored properties. For instance, researchers have explored its role in synthesizing advanced polymers and surfactants, where its amine functionality plays a crucial role in forming stable molecular networks. The fluorine substitution on the phenyl ring also contributes to enhanced thermal stability and resistance to environmental factors, making it suitable for applications in harsh conditions.

In the pharmaceutical industry, (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine has been investigated as a potential precursor for drug development. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy, enabling the production of enantiomerically pure compounds that are critical for modern medicine.

The synthesis of CAS No. 1342015-27-3 typically involves multi-step processes that combine nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, making the compound more accessible for industrial applications.

In conclusion, CAS No. 1342015-27-3, or (3-fluoro-4-methylphenyl)methyl(3-methylbutyl)amine, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and pharmaceuticals.